2,3,4,5-Tetrahydro-1-benzoxepin-9-carboxylic acid

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2,3,4,5-tetrahydro-1-benzoxepine-9-carboxylic acid
• InChI: InChI=1S/C11H12O3/c12-11(13)9-6-3-5-8-4-1-2-7-14-10(8)9/h3,5-6H,1-2,4,7H2,(H,12,13)
• InChI Key: ZOXSMUOXHZMFPL-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC2=C(C1)C=CC=C2C(=O)O

Description

2,3,4,5-Tetrahydro-1-benzoxepin-9-carboxylic acid is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 17.6 ml n-butyllithium (2.5M, 0.044 mol) in 63 ml hexane is added dropwise (0.044 mol) 5.1 g tetramethylethylenediamine (TMEDA) and 5 g (0.034 mol) of 2,3,4,5-tetrahydro-1-benzoxepin. The reaction mixture is stirred overnight. The reaction mixture is then chilled to 0° C. and carbonated with dry ice for an hour. Water (110 ml) is added and the mixture is filtered and the aqueous phase acidified with 4N HCl. The resultant oil is extracted into methylene chloride and dried (MgSO4). After filtering and concentrating in vacuo, 2,3,4,5-tetrahydro-1-benzoxepin-9-carboxylic acid results as a tan solid.